Cas no 1396784-38-5 (2-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl-2,3-dihydro-1H-isoindole-1,3-dione)

2-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl-2,3-dihydro-1H-isoindole-1,3-dione structure

1396784-38-5 structure

Product Name:2-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl-2,3-dihydro-1H-isoindole-1,3-dione

CAS No:1396784-38-5

MF:C₂₁H₁₈N₂O₂

MW:330.379825115204

CID:5955157

PubChem ID:71779112

Update Time:2025-10-06

2-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

- 2-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl-2,3-dihydro-1H-isoindole-1,3-dione
- 2-[4-(3,4-dihydro-1H-isoquinolin-2-yl)but-2-ynyl]isoindole-1,3-dione
- AKOS024627744
- F2147-1079
- 2-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]-2,3-dihydro-1H-isoindole-1,3-dione
- 1396784-38-5
- 2-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)isoindoline-1,3-dione
- Inchi： 1S/C21H18N2O2/c24-20-18-9-3-4-10-19(18)21(25)23(20)13-6-5-12-22-14-11-16-7-1-2-8-17(16)15-22/h1-4,7-10H,11-15H2
- InChI Key： OJTSGHBFIWSRCB-UHFFFAOYSA-N
- SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CC#CCN1CCC2=C(C1)C=CC=C2

Computed Properties

Exact Mass: 330.136827821g/mol
Monoisotopic Mass: 330.136827821g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 25
Rotatable Bond Count: 2
Complexity: 578
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 40.6Å²

2-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl-2,3-dihydro-1H-isoindole-1,3-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2147-1079-2μmol	2-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]-2,3-dihydro-1H-isoindole-1,3-dione	1396784-38-5	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2147-1079-5μmol	2-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]-2,3-dihydro-1H-isoindole-1,3-dione	1396784-38-5	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2147-1079-10μmol	2-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]-2,3-dihydro-1H-isoindole-1,3-dione	1396784-38-5	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2147-1079-20μmol	2-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]-2,3-dihydro-1H-isoindole-1,3-dione	1396784-38-5	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2147-1079-1mg	2-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]-2,3-dihydro-1H-isoindole-1,3-dione	1396784-38-5	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2147-1079-2mg	2-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]-2,3-dihydro-1H-isoindole-1,3-dione	1396784-38-5	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2147-1079-3mg	2-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]-2,3-dihydro-1H-isoindole-1,3-dione	1396784-38-5	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2147-1079-4mg	2-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]-2,3-dihydro-1H-isoindole-1,3-dione	1396784-38-5	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2147-1079-5mg	2-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]-2,3-dihydro-1H-isoindole-1,3-dione	1396784-38-5	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2147-1079-10mg	2-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]-2,3-dihydro-1H-isoindole-1,3-dione	1396784-38-5	90%+	10mg	$79.0	2023-05-16

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